- A new approach for the synthesis of fused imidazoles: the synthesis of 3-acyl-substituted imidazo[1,2-x]azines, Synthesis, 1984, (3), 263-5
Cas no 90734-71-7 (1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one)
1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-Chloroimidazo[1,2-b]pyridazin-3-yl)ethanone
- 1-(6-CHLOROIMIDAZO[1,2-B]PYRIDAZIN-3-YL)-ETHANONE
- Ethanone,1-(6-chloroimidazo[1,2-b]pyridazin-3-yl)-
- 3-Acetyl-6-chloroimidazo[1,2-b]pyridazine
- Ethanone, 1-(6-chloroimidazo[1,2-b]pyridazin-3-yl)-
- 1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one
- 1-(6-Chloroimidazo[1,2-b]pyridazin-3-yl)ethan-1-one
- KSC496S6R
- ODNBVEIAQAZNNM-UHFFFAOYSA-N
- RW3143
- FCH887301
- TRA0069310
- SY004908
- BR-8
- 1-(6-Chloroimidazo[1,2-b]pyridazin-3-yl)ethanone (ACI)
- Imidazo[1,2-b]pyridazine, ethanone deriv. (ZCI)
- 1-[6-Chloroimidazo[1,2-b]pyridazin-3-yl]ethan-1-one
- AC-5172
- AKOS006309965
- Z1198307496
- SCHEMBL430630
- MFCD11044766
- 1-{6-CHLOROIMIDAZO[1,2-B]PYRIDAZIN-3-YL}ETHANONE
- EN300-1723200
- AS-18605
- CS-0092052
- 90734-71-7
- 1-(6-chloro-imidazo[1,2-b]pyridazin-3-yl)ethanone
- 1-(6-chloro-imidazo[1,2-b]pyridazin-3-yl)-ethanone
- 3-Acetyl-6-chloroimidazo[1 pound not2-b]pyridazine
- 6-chloro-imidazo[1,2-b]pyridazine-3-yl-ethanone
- DB-078788
- DTXSID90531878
-
- MDL: MFCD11044766
- Inchi: 1S/C8H6ClN3O/c1-5(13)6-4-10-8-3-2-7(9)11-12(6)8/h2-4H,1H3
- InChI Key: ODNBVEIAQAZNNM-UHFFFAOYSA-N
- SMILES: O=C(C)C1N2C(C=CC(=N2)Cl)=NC=1
Computed Properties
- Exact Mass: 195.02000
- Monoisotopic Mass: 195.0199395g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.3
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.3
Experimental Properties
- Color/Form: Solid
- PSA: 47.26000
- LogP: 1.58530
1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P261;P305+P351+P338
- Storage Condition:2-8 °C
1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CF606-200mg |
1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one |
90734-71-7 | 97% | 200mg |
106.0CNY | 2021-08-04 | |
| Chemenu | CM164397-1g |
1-(6-Chloroimidazo[1,2-b]pyridazin-3-yl)ethanone |
90734-71-7 | 95+% | 1g |
$60 | 2021-08-05 | |
| Chemenu | CM164397-5g |
1-(6-Chloroimidazo[1,2-b]pyridazin-3-yl)ethanone |
90734-71-7 | 95+% | 5g |
$187 | 2021-08-05 | |
| Chemenu | CM164397-10g |
1-(6-Chloroimidazo[1,2-b]pyridazin-3-yl)ethanone |
90734-71-7 | 95+% | 10g |
$337 | 2021-08-05 | |
| Chemenu | CM164397-25g |
1-(6-Chloroimidazo[1,2-b]pyridazin-3-yl)ethanone |
90734-71-7 | 95+% | 25g |
$583 | 2021-08-05 | |
| Alichem | A029193798-5g |
1-(6-Chloroimidazo[1,2-b]pyridazin-3-yl)ethanone |
90734-71-7 | 97% | 5g |
$221.48 | 2023-08-31 | |
| Alichem | A029193798-10g |
1-(6-Chloroimidazo[1,2-b]pyridazin-3-yl)ethanone |
90734-71-7 | 97% | 10g |
$404.56 | 2023-08-31 | |
| Alichem | A029193798-25g |
1-(6-Chloroimidazo[1,2-b]pyridazin-3-yl)ethanone |
90734-71-7 | 97% | 25g |
$683.77 | 2023-08-31 | |
| TRC | A168645-1g |
3-Acetyl-6-chloroimidazo[1,2-b]pyridazine |
90734-71-7 | 1g |
$ 150.00 | 2023-04-19 | ||
| TRC | A168645-5g |
3-Acetyl-6-chloroimidazo[1,2-b]pyridazine |
90734-71-7 | 5g |
$ 552.00 | 2023-04-19 |
1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one Production Method
Production Method 1
1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one Raw materials
1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one Preparation Products
1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one
Comprehensive Overview of 1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one (CAS No. 90734-71-7)
The compound 1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one (CAS No. 90734-71-7) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an imidazopyridazine core, has drawn attention for its versatility in drug discovery and material science. Researchers are increasingly exploring its applications due to its bioactive properties and structural modularity, making it a subject of interest in modern synthetic chemistry.
One of the key reasons for the growing interest in 1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one is its role as a building block in medicinal chemistry. The imidazo[1,2-b]pyridazine scaffold is known for its ability to interact with biological targets, such as kinases and receptors, which are critical in treating diseases like cancer and inflammation. Recent studies highlight its potential in designing small-molecule inhibitors, a hot topic in precision medicine and targeted therapy.
In addition to its pharmaceutical applications, this compound is also being investigated for its agrochemical potential. The chloro-substituted derivative enhances its reactivity, making it a candidate for developing novel pesticides or herbicides. With the global push toward sustainable agriculture, researchers are keen on identifying eco-friendly alternatives, and 90734-71-7 could play a role in this transition.
The synthesis of 1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one involves multi-step organic reactions, often starting from commercially available pyridazine derivatives. Optimizing its yield and purity is a common challenge, prompting discussions on green chemistry and catalytic efficiency—topics frequently searched in academic and industrial circles. Innovations in flow chemistry and microwave-assisted synthesis are being explored to improve the production process.
From a commercial perspective, the demand for CAS No. 90734-71-7 is rising, particularly in the contract research organization (CRO) sector. Companies specializing in custom synthesis and intermediate manufacturing are actively listing this compound in their portfolios. Its patent landscape is another area of interest, as intellectual property protections could influence its market accessibility.
Safety and handling of 1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one are also critical considerations. While not classified as hazardous under standard regulations, proper laboratory practices are essential to ensure safe usage. This aligns with the broader industry focus on occupational health and chemical safety, which are frequently searched topics among professionals.
In summary, 1-{6-chloroimidazo[1,2-b]pyridazin-3-yl}ethan-1-one (CAS No. 90734-71-7) represents a promising compound with multifaceted applications. Its relevance in drug discovery, agrochemical development, and material science underscores its importance in contemporary research. As scientific advancements continue, this molecule is likely to remain a focal point for innovation and commercial exploitation.
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